1-Ethyl-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]piperazine

• IUPAC Name: 2-[(4-ethylpiperazin-1-yl)methyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H20N4O/c1-2-18-8-10-19(11-9-18)12-14-16-17-15(20-14)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3
• InChI Key: YVELLIIQHDVYRJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C15H20N4O
• DSSTOX Substance ID: DTXSID401323590
• Molecular Weight: 272.35 g/mol
• Solubility: 38.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 902253-24-1

Description

“1-Ethyl-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]piperazine” is a compound that contains an oxadiazole ring. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazole derivatives involves various spectral techniques, including FT-IR, 1H-NMR, mass spectra, and elemental analysis. The structures of synthesized organic intermediates are determined by FTIR, proton NMR, 13C NMR, UV–Visible.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms and have established their potential for a wide range of applications. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles have been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. Depending on the electron-withdrawing and donating substituents in the 3 and 4 positions of 1,2,5-oxadiazole, a wide range of compounds has been designed, synthesized, and subjected to various applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Ethyl-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]piperazine” can be inferred from similar compounds. For instance, a related compound is described as a grey microcrystalline powder with a melting point (DSC) onset of 174.63 °C, peak max: 176.20 °C.

Future Directions

Oxadiazoles have shown potential for a wide range of applications, including as anticancer, vasodilator, anticonvulsant, antidiabetic agents, and more. Future research may focus on exploring these applications further and developing new oxadiazole derivatives with improved properties and efficacy.